Cas no 1804034-43-2 (Methyl 2-iodobenzo[d]oxazole-6-acetate)
1804034-43-2 structure
Product Name:Methyl 2-iodobenzo[d]oxazole-6-acetate
CAS No:1804034-43-2
MF:C10H8INO3
MW:317.079895019531
CID:4819294
Update Time:2023-08-19
Methyl 2-iodobenzo[d]oxazole-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-iodobenzo[d]oxazole-6-acetate
-
- Inchi: 1S/C10H8INO3/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3
- InChI Key: YUGZBNDDBSCAOF-UHFFFAOYSA-N
- SMILES: IC1=NC2=CC=C(C=C2O1)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3
Methyl 2-iodobenzo[d]oxazole-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002264-250mg |
Methyl 2-iodobenzo[d]oxazole-6-acetate |
1804034-43-2 | 98% | 250mg |
$5,574.88 | 2022-04-02 | |
| Alichem | A081002264-500mg |
Methyl 2-iodobenzo[d]oxazole-6-acetate |
1804034-43-2 | 98% | 500mg |
$7,067.29 | 2022-04-02 | |
| Alichem | A081002264-1g |
Methyl 2-iodobenzo[d]oxazole-6-acetate |
1804034-43-2 | 98% | 1g |
$13,814.23 | 2022-04-02 |
Methyl 2-iodobenzo[d]oxazole-6-acetate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1804034-43-2 (Methyl 2-iodobenzo[d]oxazole-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent